Cas no 62966-83-0 (1,3,5-Triazine-2,4(1H,3H)-dione, dihydro-1,3-dimethyl-6-thioxo-)

• Product Name: 1,3,5-Triazine-2,4(1H,3H)-dione, dihydro-1,3-dimethyl-6-thioxo-
• CAS No: 62966-83-0
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• CID: 427944
• PubChem ID: 13025213
• Update Time: 2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dione, dihydro-1,3-dimethyl-6-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione, dihydro-1,3-dimethyl-6-thioxo-
• 1,3-dimethyl-6-sulfanylidene-1,3,5-triazinane-2,4-dione
• DTXSID50515533
• 62966-83-0
• SCHEMBL23644930

• Inchi： 1S/C5H7N3O2S/c1-7-3(9)6-4(11)8(2)5(7)10/h1-2H3,(H,6,9,11)
• InChI Key： QITGHEVDZDELHS-UHFFFAOYSA-N
• SMILES： S=C1NC(N(C)C(N1C)=O)=O

Computed Properties

• Exact Mass: 173.02601
• Monoisotopic Mass: 173.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 52.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinones